Cas no 936565-05-8 (1,6,11,13-Tetrahydroxy-5,7,12,14-pentacenetetrone; 6-Me ether)

1,6,11,13-Tetrahydroxy-5,7,12,14-pentacenetetrone; 6-Me ether structure
936565-05-8 structure
Product Name:1,6,11,13-Tetrahydroxy-5,7,12,14-pentacenetetrone; 6-Me ether
CAS No:936565-05-8
MF:C23H12O8
MW:416.336586952209
CID:6735237
Update Time:2024-03-03

1,6,11,13-Tetrahydroxy-5,7,12,14-pentacenetetrone; 6-Me ether Chemical and Physical Properties

Names and Identifiers

    • 1,6,11,13-Tetrahydroxy-5,7,12,14-pentacenetetrone; 6-Me ether
    • Inchi: 1S/C23H12O8/c1-31-23-16-14(20(28)12-8(18(16)26)4-2-6-10(12)24)22(30)15-17(23)19(27)9-5-3-7-11(25)13(9)21(15)29/h2-7,24-25,30H,1H3
    • InChI Key: PCWFPMDNNIKYSJ-UHFFFAOYSA-N
    • SMILES: COC1C2C(C3C(C(C=2C(O)=C2C(C4C(C(C=12)=O)=CC=CC=4O)=O)=O)=C(O)C=CC=3)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 31
  • XLogP3: -0.083
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